Sodium 2-phenoxyethanesulfonate

• Molecular Formula: C8H9NaO4S
• Molecular Weight: 224.21 g/mol
• IUPAC Name: sodium;2-phenoxyethanesulfonate
• InChI: InChI=1S/C8H10O4S.Na/c9-13(10,11)7-6-12-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,9,10,11);/q;+1/p-1
• InChI Key: HGIRFLLMIHLRFO-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)OCCS(=O)(=O)[O-].[Na+]

Description

Sodium 2-phenoxyethanesulfonate is a useful research compound. Its molecular formula is C8H9NaO4S and its molecular weight is 224.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of Na2SO3 (12.9 g, 102.3 mmol) in 100 mL of water is added β-chlorophenetole (15.3 g, 97.4 mmol), and the mixture is stirred at 120° C. for 24 h. Cooling the mixture affords white precipitates, which are collected by filtration and dried in vacuo. The product is obtained as a white solid in 87% yield. The structure is confirmed by 1H-NMR spectrum (DMSO-d6). δ [ppm]: 2.88 (t, 2H), 4.18 (t, 2H), 6.88–6.93 (m, 3H), 7.24–7.29 (m, 2H).